Cas no 834902-00-0 (Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-)
834902-00-0 structure
Product Name:Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-
CAS No:834902-00-0
MF:C17H20N4O4
MW:344.365103721619
CID:670338
PubChem ID:71415218
Update Time:2025-04-19
Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-amino-3,5-dimethyl-2-nitrophenyl)methyl]-2,6-dimethyl-3-nitroaniline
- DTXSID30834638
- 4,4'-Methylenebis(2,6-dimethyl-3-nitroaniline)
- 834902-00-0
- Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-
-
- Inchi: 1S/C17H20N4O4/c1-8-5-12(16(20(22)23)10(3)14(8)18)7-13-6-9(2)15(19)11(4)17(13)21(24)25/h5-6H,7,18-19H2,1-4H3
- InChI Key: BCGWYUBTTOOUTO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C)=C(C(C)=CC=1CC1C=C(C)C(=C(C)C=1[N+](=O)[O-])N)N)=O
Computed Properties
- Exact Mass: 344.14845513g/mol
- Monoisotopic Mass: 344.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 144Ų
Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
834902-00-0 (Benzenamine, 4,4'-methylenebis[2,6-dimethyl-3-nitro-) Related Products
- 1817-75-0(Benzene,1-nitro-2-[(4-nitrophenyl)methyl]-)
- 4836-69-5(2-(2,4-dinitrophenyl)ethan-1-ol)
- 1204-29-1(1-Ethyl-2,4-dinitrobenzene)
- 6526-72-3(2-Nitrocumene)
- 16968-19-7(2,2'-Dinitrodibenzyl)
- 20191-74-6(2-Ethyl-5-nitrobenzenamine)
- 1886-57-3(1-tert-Butyl-2-nitrobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk